Cas no 61121-66-2 (Pentanenitrile, 5-(methylsulfinyl)-)

Pentanenitrile, 5-(methylsulfinyl)- is a nitrile compound featuring a methylsulfinyl functional group at the fifth carbon position. This structure imparts unique reactivity and polarity, making it valuable in organic synthesis and pharmaceutical intermediates. The sulfinyl group enhances solubility in polar solvents, facilitating reactions in diverse media. Its nitrile functionality serves as a versatile precursor for carboxylic acids, amides, and other derivatives through hydrolysis or nucleophilic addition. The compound's stability under mild conditions allows for controlled transformations, while its distinct electronic properties enable applications in asymmetric synthesis and catalysis. Its well-defined molecular architecture supports precise modifications, making it useful in fine chemical and agrochemical research.

Pentanenitrile, 5-(methylsulfinyl)- structure

61121-66-2 structure

Product Name:Pentanenitrile, 5-(methylsulfinyl)-

CAS No:61121-66-2

MF:C₆H₁₁NOS

MW:145.222640275955

CID:491439

PubChem ID:543743

Update Time:2025-07-02

Pentanenitrile, 5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

- Pentanenitrile, 5-(methylsulfinyl)-
- 5-methylsulfinylpentanenitrile
- 5-(methylsulfinyl)-pentanenitrile
- SCHEMBL9277702
- CHEBI:183095
- 5-METHANESULFINYLPENTANENITRILE
- EN300-4290029
- Sulforaphane nitrile
- AKOS014018195
- DTXSID50337631
- starbld0046341
- 61121-66-2
- 5-(Methylsulfinyl)pentanenitrile
- 5-methylsulfinylpentyl nitrile
- FGYQUFZANKOISC-UHFFFAOYSA-N
- CS-0249252
- 5-(Methylsulfinyl)pentanenitrile #
- Inchi： 1S/C6H11NOS/c1-9(8)6-4-2-3-5-7/h2-4,6H2,1H3
- InChI Key： FGYQUFZANKOISC-UHFFFAOYSA-N
- SMILES： S(C)(CCCCC#N)=O

Computed Properties

Exact Mass: 145.05623
Monoisotopic Mass: 145.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 60.1Å²

Experimental Properties

PSA: 40.86

Pentanenitrile, 5-(methylsulfinyl)- Pricemore >>

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